![molecular formula C17H13BrCl2N2O3 B2575123 ethyl 6-bromo-3-(3,4-dichlorobenzyl)-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate CAS No. 339013-63-7](/img/structure/B2575123.png)
ethyl 6-bromo-3-(3,4-dichlorobenzyl)-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “ethyl 6-bromo-3-(3,4-dichlorobenzyl)-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex, given the presence of multiple functional groups. It would feature a benzimidazole core, with a bromine atom and an ethyl carboxylate group attached at the 6 and 1 positions, respectively, and a dichlorobenzyl group at the 3 position .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. The benzimidazole core is a heterocyclic aromatic compound and would exhibit the characteristic reactivity of such structures. The bromine atom, being a good leaving group, could potentially be replaced in a substitution reaction .Scientific Research Applications
Synthesis and Chemical Properties
The scientific research on ethyl 6-bromo-3-(3,4-dichlorobenzyl)-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate primarily focuses on its synthesis and potential applications in various fields such as medicinal chemistry and material science. A key aspect of the research involves the development of novel synthetic pathways and the exploration of its chemical properties for further applications.
One study discusses the synthesis of related compounds through annulation processes, highlighting the potential for creating diverse derivatives with varying biological activities. The study explores tautomerism in these compounds, providing insights into their structural dynamics and potential chemical reactivity (Dolzhenko, Chui, & Dolzhenko, 2006).
Immunomodulatory and Anticancer Activities
Research has also been directed towards evaluating the biological activities of similar compounds. For instance, novel derivatives have been synthesized and assessed for their immunomodulatory and anticancer properties. Some compounds have shown significant inhibitory effects on inflammatory processes and cytotoxicity against certain cancer cell lines, suggesting potential applications in developing new therapeutic agents (Abdel‐Aziz, Gamal-Eldeen, Hamdy, & Fakhr, 2009).
Pesticide Development
The compound's derivatives have also been explored in the synthesis of intermediates for new insecticides, indicating its relevance in agricultural chemistry. A study outlines the synthesis of a key intermediate for a novel insecticide, illustrating the compound's utility in developing safer and more effective pest control solutions (Ji Ya-fei, 2009).
Future Directions
properties
IUPAC Name |
ethyl 6-bromo-3-[(3,4-dichlorophenyl)methyl]-2-oxobenzimidazole-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrCl2N2O3/c1-2-25-17(24)22-15-8-11(18)4-6-14(15)21(16(22)23)9-10-3-5-12(19)13(20)7-10/h3-8H,2,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJDCTDALAAFGOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1C2=C(C=CC(=C2)Br)N(C1=O)CC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrCl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 6-bromo-3-(3,4-dichlorobenzyl)-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.